Cas no 46828-05-1 (1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester)

1,3-Benzenedicarboxylic acid, 5-isocyanato-, 1,3-dimethyl ester is a specialized chemical intermediate featuring both isocyanate and ester functional groups on a benzene ring. Its bifunctional reactivity makes it valuable for synthesizing polymers, coatings, and adhesives with tailored properties. The isocyanate group enables cross-linking via urethane or urea formation, while the ester groups offer further modification potential through hydrolysis or transesterification. This compound is particularly useful in high-performance polyurethane systems, where it contributes to enhanced thermal stability, mechanical strength, and chemical resistance. Its controlled reactivity and structural versatility make it suitable for advanced material applications in industrial and research settings.
1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester structure
46828-05-1 structure
Product name:1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester
CAS No:46828-05-1
MF:C11H9NO5
MW:235.19286
CID:328708
PubChem ID:24871471

1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester
    • dimethyl 5-isocyanatobenzene-1,3-dicarboxylate
    • dimethyl 5-isocyanatoisophthalate
    • 3,5-bis(methoxycarbonyl)phenyl isocyanate
    • 3,5-dicarbomethoxyphenyl isocyanate
    • 3,5-dimethoxycarbonyl phenyl isocyanate
    • 5-isocyanato-isophthalic acid dimethyl ester
    • 5-Isocyanato-isophthalsaeure-dimethylester
    • 3,5-BIS(METHOXYCARBONYL)PHENYLISOCYANATE
    • Dimethyl 5-isocyanatoisophthalate, 98%
    • DTXSID60409297
    • FT-0614442
    • 46828-05-1
    • SCHEMBL4023712
    • AKOS015894361
    • 1,3-dimethyl 5-isocyanatobenzene-1,3-dicarboxylate
    • MDL： MFCD00037073
    • Inchi： InChI=1S/C11H9NO5/c1-16-10(14)7-3-8(11(15)17-2)5-9(4-7)12-6-13/h3-5H,1-2H3
    • InChI Key： JHCYWIFFIHXGAG-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=C(C(OC)=O)C=C(C(OC)=O)C=1

Computed Properties

  • Exact Mass: 235.04800
  • Monoisotopic Mass: 235.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 82Ų
  • Surface Charge: 0
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.24
  • Melting Point: 106-109 °C (lit.)
  • Boiling Point: 350.3°C at 760 mmHg
  • Flash Point: 164.1°C
  • Refractive Index: 1.533
  • PSA: 82.03000
  • LogP: 1.22710
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Security Information

1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03663-2g
3,5-BIS(METHOXYCARBONYL)PHENYLISOCYANATE
 46828-05-1
2g
 ¥1098.0 2021-09-03
Ambeed
A800853-1g
3,5-Bis(methoxycarbonyl)phenylisocyanate
 46828-05-1 98%
1g
 $320.0 2024-05-29
SHENG KE LU SI SHENG WU JI SHU
sc-234728-2 g
Dimethyl 5-isocyanatoisophthalate,
 46828-05-1 98%
2g
 ￥1,504.00 2023-07-10
Ambeed
A800853-5g
3,5-Bis(methoxycarbonyl)phenylisocyanate
 46828-05-1 98%
5g
 $261.0 2025-02-25
Aaron
AR003QAL-500mg
Dimethyl 5-isocyanatoisophthalate
 46828-05-1 98%
500mg
 $85.00 2025-02-17
Aaron
AR003QAL-100mg
Dimethyl 5-isocyanatoisophthalate
 46828-05-1 98%
100mg
 $34.00 2025-02-17
SHENG KE LU SI SHENG WU JI SHU
sc-234728-2g
Dimethyl 5-isocyanatoisophthalate,
 46828-05-1 98%
2g
 ￥1504.00 2023-09-05
Aaron
AR003QAL-2.5g
Dimethyl 5-isocyanatoisophthalate
 46828-05-1 98%
2.5g
 $152.00 2025-02-17

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Amadis Chemical Company Limited
(CAS:46828-05-1)1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester
A1203966
Purity:99%
Quantity:5g
Price ($):235.0